Cas no 75812-69-0 ( )
structure
Product name:
Chemical and Physical Properties
Names and Identifiers
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- 5-[methyl-[4-[methyl-(5-oxo-3,4-dihydropyrrol-2-yl)amino]but-2-ynyl]amino]-3,4-dihydropyrrol-2-one
- 1,4-Bis[(5-oxopyrrolin-2-yl)methylamino]-2-butyne
- 1,4-Bis< (5-oxopyrrolin-2-yl)methylamino> -2-butyne
- AC1L7OXJ
- NSC363837
- 75812-69-0
- NSC-363837
- DTXSID80320718
- DS-005646
-
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- Inchi： InChI=1S/C14H18N4O2/c1-17(11-5-7-13(19)15-11)9-3-4-10-18(2)12-6-8-14(20)16-12/h5-10H2,1-2H3
- InChI Key： KABBKUMIXCHYAQ-UHFFFAOYSA-N
- SMILES： CN(CC#CCN(C)C1=NC(=O)CC1)C2=NC(=O)CC2
Computed Properties
- Exact Mass: 274.14314
- Monoisotopic Mass: 274.14297583g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 504
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.3Ų
- XLogP3: -1.7
Experimental Properties
- PSA: 65.34
Related Literature
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Louis Porte RSC Adv., 2014,4, 64506-64513
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2. Synthesis and molecular structure of pentafluoroethyl derivatives of C70: C70(C2F5)8 and C70(C2F5)10Nadezhda B. Tamm,Ilya N. Ioffe,Erhard Kemnitz,Sergey I. Troyanov Dalton Trans., 2009, 2740-2745
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Liuqing Yang,Joachim Stöckigt Nat. Prod. Rep., 2010,27, 1469-1479
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Daniel Sieh,Julia Schöffel,Peter Burger Dalton Trans., 2011,40, 9512-9524
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Lei Li,Hui Li,Xiao Cheng Zeng Chem. Commun., 2015,51, 9535-9538
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